Cas no 2229243-75-6 (O-(2-{7-oxabicyclo2.2.1heptan-2-yl}ethyl)hydroxylamine)

• Product Name: O-(2-{7-oxabicyclo2.2.1heptan-2-yl}ethyl)hydroxylamine
• CAS No: 2229243-75-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5899587
• PubChem ID: 165610421
• Update Time: 2025-05-25

O-(2-{7-oxabicyclo2.2.1heptan-2-yl}ethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-{7-oxabicyclo2.2.1heptan-2-yl}ethyl)hydroxylamine
• EN300-1754933
• 2229243-75-6
• O-(2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethyl)hydroxylamine

• Inchi： 1S/C8H15NO2/c9-10-4-3-6-5-7-1-2-8(6)11-7/h6-8H,1-5,9H2
• InChI Key： NVKZWLCQTBTYRQ-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CCON)C2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on O-(2-{7-oxabicyclo2.2.1heptan-2-yl}ethyl)hydroxylamine

O-(2-{7-Oxabicyclo[2.2.1]heptan-2-yl}ethyl)hydroxylamine: A Comprehensive Overview

The compound O-(2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethyl)hydroxylamine, identified by the CAS number 2229243-75-6, is a specialized organic compound with unique structural and functional properties. This molecule belongs to the class of hydroxylamines, which are widely recognized for their role in various chemical reactions, particularly in the synthesis of pharmaceuticals and agrochemicals. The bicyclic structure of this compound, featuring a 7-oxabicyclo[2.2.1]heptane moiety, contributes to its stability and reactivity, making it a valuable component in modern chemical research.

Recent studies have highlighted the potential of O-(2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethyl)hydroxylamine in the field of drug discovery. Its ability to act as a selective catalyst in asymmetric synthesis has been explored extensively, offering new avenues for the development of complex molecular architectures. Researchers have demonstrated that this compound can facilitate the formation of chiral centers with high enantioselectivity, a critical factor in the creation of bioactive molecules.

The synthesis of O-(2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethyl)hydroxylamine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key intermediate, 7-oxabicyclo[2.2.1]heptane, is derived from epoxide ring-opening reactions, which are well-documented in the literature. This intermediate undergoes further functionalization to introduce the hydroxylamine group, resulting in the final product with enhanced reactivity and selectivity.

In terms of applications, O-(2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethyl)hydroxylamine has shown promise in the synthesis of peptide bonds and other bioactive compounds. Its ability to act as a nucleophile in amide bond formation has been leveraged in peptide coupling reactions, where it demonstrates superior efficiency compared to conventional reagents. Additionally, this compound has been employed in the synthesis of heterocyclic compounds, which are integral to many pharmaceutical agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of O-(^.... Quantum mechanical calculations have revealed that the bicyclic framework enhances the electron-donating properties of the hydroxylamine group, facilitating its participation in nucleophilic additions and substitutions.

The environmental impact and sustainability aspects of using O-(^... have also garnered attention from researchers and industry professionals alike.. Studies indicate that its production process can be optimized to reduce waste and energy consumption, aligning with global efforts towards greener chemical manufacturing..

In conclusion, O-(^... represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines.. With ongoing research exploring its potential in drug discovery, materials science, and sustainable chemistry practices, this compound is poised to play a pivotal role in shaping future innovations within these fields..